Cas no 88946-67-2 (4,5-Dimethoxyphthalonitrile)

4,5-Dimethoxyphthalonitrile structure
4,5-Dimethoxyphthalonitrile structure
Product Name:4,5-Dimethoxyphthalonitrile
CAS No:88946-67-2
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD27931583
CID:618859
PubChem ID:10877879
Update Time:2025-09-22

4,5-Dimethoxyphthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4,5-dimethoxy-
    • 4,5-dimethoxybenzene-1,2-dicarbonitrile
    • 4,5-dimethoxyphthalonitrile
    • BDSTWWJVHJRQHV-UHFFFAOYSA-N
    • 1.2-dicyano-4.5 dimethoxybenzene
    • 4,5-Dimethoxy-1,2-benzenedicarbonitrile (ACI)
    • 4,5-Dimethoxyphthalodinitrile
    • 88946-67-2
    • MFCD27931583
    • YSZC1119
    • SCHEMBL4258349
    • CS-0040868
    • AKOS022642690
    • DTXSID00446787
    • F21241
    • CS-15518
    • 4,5-Dimethoxyphthalonitrile
    • MDL： MFCD27931583
    • Inchi： 1S/C10H8N2O2/c1-13-9-3-7(5-11)8(6-12)4-10(9)14-2/h3-4H,1-2H3
    • InChI Key： BDSTWWJVHJRQHV-UHFFFAOYSA-N
    • SMILES： N#CC1C(C#N)=CC(OC)=C(OC)C=1

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.3

4,5-Dimethoxyphthalonitrile Pricemore >>

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abcr
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4,5-Dimethoxyphthalonitrile Production Method

Production Method 1

1260779-86-9 1260779-86-9
88946-67-2 88946-67-2
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  5 h, reflux
Reference
Biosourced vanillin-based building blocks for organic electronic materials
Boivin, Louis-Philippe; Dupont, William; Leclerc, Mario ; Gendron, David, Journal of Organic Chemistry, 2021, 86(23), 16548-16557

Production Method 2

37895-73-1 37895-73-1
88946-67-2 88946-67-2
Reaction Conditions
Reference
Preparation of phthalocyanines for measuring magnetic fields by electron paramagnetic resonance
, European Patent Organization, , ,

Production Method 3

37895-73-1 37895-73-1
88946-67-2 88946-67-2
Reaction Conditions
1.1 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylacetamide ;  2 h, 120 °C
Reference
Palladium(II) octaalkoxy- and octaphenoxyphthalocyanines: Synthesis and evaluation as catalysts in the Sonogashira reaction
Platonova, Yana B.; Volov, Alexander N.; Tomilova, Larisa G., Journal of Catalysis, 2019, 373, 222-227

Production Method 4

37895-73-1 37895-73-1
88946-67-2 88946-67-2
Reaction Conditions
1.1 Reagents: Poly(methylhydrosiloxane) Solvents: Dimethylacetamide ;  rt → 120 °C
1.2 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  Tris(dibenzylideneacetone)dipalladium ;  2.5 h, 120 °C
Reference
Synthesis of phthalonitriles using a palladium catalyst
Iqbal, Zafar; Lyubimtsev, Alexey; Hanack, Michael, Synlett, 2008, (15), 2287-2290

Production Method 5

37895-73-1 37895-73-1
88946-67-2 88946-67-2
Reaction Conditions
1.1 Solvents: Dimethylformamide ,  Pyridine ;  2 h, heated
1.2 Reagents: Disodium sulfide ;  1 h, rt
Reference
Synthesis and characterization of 2,3,9,10,16,17,23,24-octamethoxyphthalocyanine
Duan, Qingfeng; Bao, Meng; Mou, Zonggang; Chen, Bo; Chen, Yan; et al, Jinan Daxue Xuebao, 2009, 23(3), 241-243

Production Method 6

37895-73-1 37895-73-1
88946-67-2 88946-67-2
109305-98-8 109305-98-8
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  3 h, reflux
Reference
Complementary Syntheses Giving Access to a Full Suite of Differentially Substituted Phthalocyanine-Porphyrin Hybrids
Alkorbi, Faeza; Diaz-Moscoso, Alejandro; Gretton, Jacob; Chambrier, Isabelle; Tizzard, Graham J.; et al, Angewandte Chemie, 2021, 60(14), 7632-7636

4,5-Dimethoxyphthalonitrile Raw materials

4,5-Dimethoxyphthalonitrile Preparation Products

4,5-Dimethoxyphthalonitrile Related Literature

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